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Compound of Interest

Compound Name: DHOG

Cat. No.: B041213 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3,4-Dihydroxyphenylglycol (DHPG), also known as

DHOG. Adherence to these procedures is essential for ensuring a safe laboratory environment.

Compound Identification and Properties
Property Value

Synonyms
DHOG, DL-α,β,3,4-Tetrahydroxyphenethyl

alcohol, DL-β,3,4-Trihydroxyphenethyl alcohol

Chemical Formula C₈H₁₀O₄

Molecular Weight 170.16 g/mol [1]

Form Powder[1]

Storage Temperature −20°C[1]

Hazard Identification and Personal Protective
Equipment
3,4-Dihydroxyphenylglycol is classified as an eye irritant.[1] The following personal protective

equipment (PPE) is mandatory when handling this compound to mitigate exposure risks.
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Protection Type Recommended Equipment Specifications/Notes

Eye Protection Eyeshields

Safety glasses with side

shields or chemical safety

goggles are necessary.

Hand Protection Protective gloves

The specific glove material

should be chosen based on

the solvent used and the

duration of handling.

Respiratory Protection Dust mask type N95 (US)

Use a NIOSH/MSHA approved

respirator when dust or

aerosols may be generated.[1]

Skin and Body Protection Laboratory coat ---

Safe Handling and Operational Workflow
A systematic approach to handling DHPG is critical for laboratory safety. The following workflow

outlines the key steps from preparation to disposal.
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Safe Handling Workflow for DHPG

Step 1: Preparation
- Work in a well-ventilated area (fume hood).

- Ensure eyewash station and safety shower are accessible.
- Verify all PPE is available and in good condition.

Step 2: Handling the Compound
- Avoid direct contact with skin, eyes, and clothing.

- Prevent dust formation.
- Avoid ingestion and inhalation.

Step 3: First Aid Measures
- In case of eye contact, rinse with water for several minutes.

- If on skin, wash with plenty of water.
- If inhaled, move to fresh air.

Step 4: Disposal
- Dispose of waste in a designated, sealed container.

- Follow local, regional, and national hazardous waste regulations.
- Do not allow the substance to enter drains.

Click to download full resolution via product page

Safe handling workflow for DHPG.

Disposal Plan
The disposal of 3,4-Dihydroxyphenylglycol and any contaminated materials must be conducted

in accordance with institutional and regulatory guidelines for chemical waste.

Key Disposal Steps:

Segregation: Collect waste DHPG and any contaminated materials (e.g., gloves, weighing

paper) in a designated and properly labeled hazardous waste container.

Storage: Store the waste container in a secure, designated area away from incompatible

materials.
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Professional Disposal: Arrange for the collection and disposal of the chemical waste through

your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor. Do not dispose of DHPG down the drain or in regular trash.[2]

Precautionary and Hazard Statements
The following statements are based on the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

Category Code Statement

Hazard Statement H319
Causes serious eye irritation.

[1]

Precautionary Statement P264
Wash skin thoroughly after

handling.[1]

Precautionary Statement P280
Wear protective gloves/ eye

protection/ face protection.[1]

Precautionary Statement P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Precautionary Statement P337 + P313
If eye irritation persists: Get

medical advice/ attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,4-Dihydroxyphenylglycol (DHPG)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041213#personal-protective-equipment-for-handling-
dhog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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